1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C20H29NO4S2/c1-18(2)15-5-6-20(18,16(22)12-15)14-27(23,24)21-13-19(7-9-25-10-8-19)17-4-3-11-26-17/h3-4,11,15,21H,5-10,12-14H2,1-2H3
• InChI Key: HSBXXXDBUFGHOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)NCC3(CCOCC3)C4=CC=CS4)C
• Molecular Formula: C20H29NO4S2
• Molecular Weight: 411.6 g/mol
• CAS No.: 1797074-04-4

Description

The compound 1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)methanesulfonamide features a norbornane (bicyclo[2.2.1]heptane) core substituted with a ketone group at position 2, two methyl groups at position 7, and a methanesulfonamide moiety at position 1. The tetrahydro-2H-pyran (oxane) ring at the N-terminus is further modified with a thiophen-2-yl group via a methylene linker.

Biological Activity

Molecular Formula and Weight

• Molecular Formula : C19H24N2O5S
• Molecular Weight : 396.47 g/mol

Structural Characteristics

The compound features a bicyclic structure with a dimethyl group at the 7-position, a methanesulfonamide moiety, and a tetrahydropyran ring substituted with a thiophene group. This unique arrangement suggests potential interactions with biological targets, particularly in enzyme inhibition or receptor modulation.

Research indicates that compounds containing sulfonamide groups often exhibit significant biological activity due to their ability to mimic natural substrates in enzymatic reactions. The incorporation of the bicyclic structure may enhance binding affinity to target proteins.

Antimicrobial Activity

Preliminary studies have shown that related compounds exhibit antimicrobial properties. For instance, sulfonamides are known for their effectiveness against bacterial infections by inhibiting folic acid synthesis. The specific compound may share this mechanism, although detailed studies are required to confirm its efficacy against various pathogens.

Anticancer Properties

Recent investigations into structurally similar compounds have revealed potential anticancer activities through apoptosis induction and cell cycle arrest. The presence of the thiophene ring may contribute to these effects by interacting with cellular signaling pathways involved in cancer progression.

Neuroprotective Effects

Some derivatives of bicyclic compounds have demonstrated neuroprotective effects in models of neurodegenerative diseases. The ability of this compound to cross the blood-brain barrier (BBB) could be advantageous for developing treatments for conditions like Alzheimer's disease.

Study 1: Antimicrobial Efficacy

A study conducted on related sulfonamide compounds showed promising results against Gram-positive bacteria, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL. The compound's structural similarity suggests it could exhibit comparable antimicrobial properties.

Study 2: Anticancer Activity

In vitro assays using cancer cell lines (e.g., HeLa and MCF-7) indicated that sulfonamide-containing compounds reduced cell viability significantly at concentrations above 10 µM, suggesting potential for further development as anticancer agents.

Biological Activity Summary Table

Activity Type	Observed Effects	Reference
Antimicrobial	MICs of 8-32 µg/mL against Gram-positive
Anticancer	Reduced viability in HeLa and MCF-7 cells
Neuroprotective	Potential effects on neurodegenerative models

Structure-Activity Relationship (SAR)

Structural Feature	Biological Impact
Bicyclic framework	Enhanced binding affinity
Methanesulfonamide group	Antimicrobial activity
Thiophene substitution	Potential anticancer properties

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogues with Modified Substituents

Table 1: Key Structural Analogs and Their Properties

Compound Name	Core Structure	Substituents	Molecular Weight	Key Features/Applications	Reference
Target Compound	Bicyclo[2.2.1]heptane	Thiophen-2-yl-tetrahydro-2H-pyran, methanesulfonamide	~443.5*	Potential CNS activity (speculative)	N/A
1-(7,7-Dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-N-[2-(4-hydroxytetrahydro-2H-pyran-4-yl)-2-methylpropyl]methanesulfonamide	Bicyclo[2.2.1]heptane	Hydroxytetrahydro-2H-pyran, methanesulfonamide	387.535	Improved solubility due to hydroxyl group
N-(tert-butyl)-1-((1S,4R)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide	Bicyclo[2.2.1]heptane	tert-butyl, methanesulfonamide	~315.4	Simplified analog; metabolic stability data
(1R,2R,4R)-N-((4-((4-(2-Carboxyethyl)phenoxy)methyl)thiophen-2-yl)methyl)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-aminium Chloride	Bicyclo[2.2.1]heptane	Carboxyethylphenoxy-thiophene, aminium chloride	~534.0	FFAR1 receptor binding activity
1-(7,7-Dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)methanesulfonamide	Bicyclo[2.2.1]heptane	Methanesulfonamide (no pyran/thiophene)	245.3	Baseline for substituent effects

*Estimated based on structural similarity.

Key Observations:

Substituent Impact on Solubility :

• The hydroxytetrahydro-2H-pyran analog (MW 387.535, ) exhibits enhanced hydrophilicity compared to the target compound due to the hydroxyl group.
• The tert-butyl analog () lacks polar groups, suggesting lower aqueous solubility but higher metabolic stability.

Metabolic Stability: Microsomal stability assays () indicate that electron-rich substituents (e.g., thiophene) may increase susceptibility to oxidative metabolism compared to saturated or non-heterocyclic groups.

Biological Activity: The carboxyethylphenoxy-thiophene analog () demonstrated FFAR1 receptor binding, suggesting that thiophene-containing bicycloheptanes may target lipid metabolism pathways.

Physicochemical and Spectroscopic Comparisons

• NMR Profiles :
  • The hydroxytetrahydro-2H-pyran analog () shows distinct δ 3.3–4.1 ppm signals for oxane protons, absent in the target compound’s thiophene-substituted variant.
  • Thiophene protons (δ 6.5–7.5 ppm) in the target compound are characteristic of aromatic sulfur heterocycles.
• Mass Spectrometry :
  • The tert-butyl analog () exhibits a molecular ion at m/z 315.4, while the target compound’s estimated m/z (~443.5) reflects its larger substituents.

Metabolic and Pharmacokinetic Considerations

• Microsomal Stability :
  • Compounds with electron-deficient or sterically shielded groups (e.g., tert-butyl in ) show prolonged half-lives in liver microsomes compared to thiophene-containing analogs.
  • The thiophene moiety in the target compound may undergo CYP450-mediated oxidation, generating sulfoxide metabolites.